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Compound of Interest

Compound Name: Dowicil 75

Cat. No.: B1234274

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of Dowicil 75 (Quaternium-15),

particularly concerning the influence of acidic and alkaline pH.

Frequently Asked Questions (FAQs)
Q1: What is the general stability of Dowicil 75 across different pH levels?

A1: Dowicil 75, the trade name for Quaternium-15, is reported to be reasonably stable in

aqueous solutions over a broad pH range of 4.0 to 10.5. However, its stability is influenced by

pH, temperature, and storage time.

Q2: How does acidic pH affect the stability of Dowicil 75?

A2: Under acidic conditions, particularly at low pH values, Dowicil 75 is susceptible to acid

hydrolysis. This degradation can lead to the release of formaldehyde.[1] The rate of hydrolysis

is pH-dependent.

Q3: What is the impact of alkaline pH on Dowicil 75 stability?
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A3: In alkaline conditions, Dowicil 75 also undergoes degradation. The hydrolysis rate in

alkaline solutions can be significant, leading to a loss of the active substance and the formation

of degradation byproducts.

Q4: What are the primary degradation products of Dowicil 75?

A4: The most well-documented degradation product of Dowicil 75 is formaldehyde, which is

released upon hydrolysis.[2][3][4] Decomposition at elevated temperatures (above 60°C) can

also produce pyrimidines and formamides.

Q5: Does the concentration of Dowicil 75 affect its stability at different pH values?

A5: While the inherent stability is pH-dependent, the concentration can influence the overall

preservative efficacy. A decrease in the concentration of the active Quaternium-15 due to

degradation can compromise the antimicrobial protection of a formulation.

Q6: Are there any visual or olfactory indicators of Dowicil 75 degradation?

A6: Significant degradation of Dowicil 75 may not always result in obvious visual changes like

discoloration or precipitation. However, the release of formaldehyde could potentially impart a

characteristic odor to the formulation, especially at elevated temperatures. Chemical analysis is

necessary for accurate assessment.
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Problem Potential Cause Recommended Action

Loss of antimicrobial efficacy in

an acidic formulation.

Degradation of Dowicil 75 due

to acid hydrolysis, leading to a

lower concentration of the

active ingredient.

1. Verify the pH of your

formulation. If it is below 4,

consider adjusting it to be

within the recommended

stable range (4.0-10.5). 2.

Conduct a stability study to

quantify the concentration of

Dowicil 75 over time at your

storage conditions. 3. Consider

using a combination of

preservatives for broader pH

stability if your formulation

requires a highly acidic

environment.

Suspected formaldehyde

presence in an alkaline

formulation.

Hydrolysis of Dowicil 75 at

elevated pH, resulting in the

release of formaldehyde.

1. Measure the pH of your

formulation. 2. Perform

analytical testing to quantify

the amount of free

formaldehyde. 3. If the

formaldehyde level is a

concern, consider

reformulating to a pH closer to

neutral or selecting an

alternative preservative system

suitable for alkaline conditions.

Inconsistent stability results

between batches.

Variations in the initial pH of

the formulation, storage

conditions (temperature

fluctuations), or interaction with

other formulation components.

1. Implement strict pH control

during manufacturing. 2.

Ensure consistent and

controlled storage conditions

for all stability samples. 3.

Evaluate the compatibility of

Dowicil 75 with all other

ingredients in your formulation.
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Quantitative Data Summary
The stability of Dowicil 75 is often evaluated by its hydrolysis half-life, which is the time it takes

for half of the active ingredient to degrade.

Table 1: Aqueous Hydrolysis Half-Life of Quaternium-15 at 25°C

pH Half-Life (days)

5 1.1

7 2.7

9 2.2

Data sourced from USEPA; Reregistration Eligibility Decision (REDs) Database on Dowicil

CTAC.[5]

Experimental Protocols
Protocol: pH Stability Study of Dowicil 75 in an Aqueous
Formulation
This protocol outlines a general procedure for assessing the stability of Dowicil 75 in a simple

aqueous system at various pH values.

1. Materials and Reagents:

Dowicil 75 (Quaternium-15)
High-purity water (e.g., deionized or distilled)
Buffer solutions (pH 4, 7, and 9)
Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment
High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)
HPLC grade solvents (e.g., acetonitrile, water)
Quaternium-15 analytical standard
pH meter
Incubators or stability chambers set to desired temperatures (e.g., 25°C, 40°C)
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2. Sample Preparation: a. Prepare a stock solution of Dowicil 75 in high-purity water at a

known concentration (e.g., 0.1% w/v). b. Aliquot the stock solution into three separate

containers. c. Adjust the pH of the aliquots to 4.0, 7.0, and 9.0, respectively, using small

amounts of HCl or NaOH. Verify the final pH with a calibrated pH meter. d. Package the

samples in inert, sealed containers (e.g., glass vials with PTFE-lined caps).

3. Stability Testing: a. Place the prepared samples into stability chambers at controlled

temperatures (e.g., 25°C/60% RH and 40°C/75% RH). b. At predetermined time points (e.g., 0,

1, 2, 4, 8, and 12 weeks), withdraw samples for analysis.

4. Analytical Method (HPLC): a. Prepare a calibration curve using the Quaternium-15 analytical

standard. b. Dilute the stability samples to fall within the calibration range. c. Analyze the

samples by HPLC to determine the concentration of remaining Quaternium-15. A suitable

method would involve a C18 column with a mobile phase gradient of acetonitrile and a buffered

aqueous phase, with UV detection.[6]

5. Data Analysis: a. Plot the concentration of Quaternium-15 versus time for each pH and

temperature condition. b. Calculate the degradation rate constant (k) and the half-life (t½) for

each condition.
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Caption: Degradation pathway of Dowicil 75 under acidic and alkaline conditions.
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Caption: Workflow for a pH stability study of Dowicil 75.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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